Cas no 2126714-10-9 (2-Fluoro-1-(4-phenylphenyl)ethan-1-ol)

• Product Name: 2-Fluoro-1-(4-phenylphenyl)ethan-1-ol
• CAS No: 2126714-10-9
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• CID: 5775603
• PubChem ID: 165717031
• Update Time: 2023-12-26

2-Fluoro-1-(4-phenylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(4-phenylphenyl)ethan-1-ol
• 2126714-10-9
• EN300-1860906
• α-(Fluoromethyl)[1,1'-biphenyl]-4-methanol
• 2-Fluoro-1-(4-phenylphenyl)ethan-1-ol

• Inchi： 1S/C14H13FO/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,14,16H,10H2
• InChI Key： LPUITXFIRHVBPP-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 216.095043196g/mol
• Monoisotopic Mass: 216.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų